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Compound of Interest

Compound Name: C.1. Acid yellow 3

Cat. No.: B7818542

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Quinoline
Yellow (WS - Water Soluble) as a pH indicator for titrations and other applications in acidic
environments.

Introduction

Quinoline Yellow WS (Water Soluble), also known as C.I. Acid Yellow 3, is a synthetic dye
commonly used in food, cosmetics, and pharmaceuticals.[1] In the context of analytical
chemistry, it serves as a pH indicator, particularly useful for titrations in highly acidic conditions
due to its low pKa value.[2][3] The color transition of Quinoline Yellow occurs in a pH range that
is often challenging for more common indicators.

Principle of Operation

Like other pH indicators, Quinoline Yellow WS is a weak acid that exhibits a distinct color
change as it transitions between its protonated (acidic) and deprotonated (basic) forms. The
equilibrium between these two forms is dependent on the hydrogen ion (H+) concentration in
the solution. The pKa of Quinoline Yellow WS is approximately 1.8, indicating that the color
change occurs in a very acidic medium.[3]

The general mechanism for a weak acid indicator (HIn) is as follows:

Hin (Color A) = H* + In~ (Color B)
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In strongly acidic solutions (pH < pKa), the equilibrium shifts to the left, favoring the protonated
form (HIn), which displays "Color A". As the pH increases (becomes less acidic), the equilibrium
shifts to the right, favoring the deprotonated form (In~), which displays "Color B".

Quantitative Data

The key quantitative parameters for Quinoline Yellow WS as a pH indicator are summarized in
the table below.

Parameter Value Reference(s)

] Sodium 2-(1,3-dioxoindan-2-
Chemical Name o [1]
yl)quinolinedisulfonate

C.l. Acid Yellow 3, Food Yellow
Synonyms [1]
13, D&C Yellow No. 10

CAS Number 8004-92-0 [2]

pKa 1.8 [3]

pH Transition Range ~1.0-25 Inferred from pKa
Color in Acidic Form (pH <1.8)  Greenish-Yellow [1]

Color in Basic Form (pH > 1.8)  Yellow Inferred

Stable pH Range 1-9

Signaling Pathway and Experimental Workflow
Chemical Mechanism of Color Change

The color change of Quinoline Yellow is attributed to the protonation and deprotonation of the
nitrogen atom in the quinoline ring system. In a highly acidic environment (pH < 1.8), the
nitrogen atom accepts a proton, leading to a change in the molecule's electronic structure and
thus its light-absorbing properties, resulting in a greenish-yellow color. As the solution becomes
less acidic (pH > 1.8), the nitrogen is deprotonated, and the molecule reverts to its yellow form.
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Caption: Protonation equilibrium of Quinoline Yellow.

Experimental Workflow for Acid-Base Titration

The following diagram illustrates the typical workflow for performing an acid-base titration using
Quinoline Yellow as an indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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